Cas no 13446-67-8 (Thiosulfuric acid(H2S2O3), dipotassium salt, hydrate (9CI))

• Product Name: Thiosulfuric acid(H2S2O3), dipotassium salt, hydrate (9CI)
• CAS No: 13446-67-8
• MF: H₂K₂O₄S₂
• MW: 208.340079784393
• CID: 119594
• PubChem ID: 6096947
• Update Time: 2025-04-18

Thiosulfuric acid(H2S2O3), dipotassium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid(H2S2O3), dipotassium salt, hydrate (9CI)
• dipotassium,dioxido-oxo-sulfanylidene-λ⁶-sulfane,hydrate
• Potassium thiosulfate hydrate
• dipotassium dioxido-oxo-sulfanylidene
• Potassiumthiosulfate monohydrate
• POTASSIUM THIOSULFATE N-HYDRATE
• DTXSID50421968
• 13446-67-8
• AKOS025294331
• potassium sulfothioate hydrate
• MFCD00150405
• Dipotassium;dioxido-oxo-sulfanylidene-lambda6-sulfane;hydrate
• DB-231704
• RCEMYQVDTALKQN-UHFFFAOYSA-L
• dipotassium,dioxido-oxo-sulfanylidene-lambda6-sulfane,hydrate

• Inchi： 1S/2K.H2O3S2.H2O/c;;1-5(2,3)4;/h;;(H2,1,2,3,4);1H2/q2*+1;;/p-2
• InChI Key： RCEMYQVDTALKQN-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)([O-])([O-])=S.O

Computed Properties

• Exact Mass: 207.86700
• Monoisotopic Mass: 207.8668639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 112.89000
• LogP: 0.44550

Thiosulfuric acid(H2S2O3), dipotassium salt, hydrate (9CI) Security Information

• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal thiosulfates